Cas no 2034309-22-1 (4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine)

• Product Name: 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine
• CAS No: 2034309-22-1
• MF: C₁₆H₂₄N₂O₅S₂
• MW: 388.502161979675
• CID: 5879109
• PubChem ID: 121022793
• Update Time: 2025-05-19

4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine
• 4-((4-(benzylsulfonyl)piperidin-1-yl)sulfonyl)morpholine
• 4-(4-benzylsulfonylpiperidin-1-yl)sulfonylmorpholine
• F6561-5735
• AKOS026699403
• 2034309-22-1
• 4-[(4-phenylmethanesulfonylpiperidin-1-yl)sulfonyl]morpholine

• Inchi： 1S/C16H24N2O5S2/c19-24(20,14-15-4-2-1-3-5-15)16-6-8-17(9-7-16)25(21,22)18-10-12-23-13-11-18/h1-5,16H,6-14H2
• InChI Key： KFZOQURFDBZMDP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1CCN(CC1)S(N1CCOCC1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 388.11266422g/mol
• Monoisotopic Mass: 388.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine

Introduction to 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine and CAS No. 2034309-22-1

4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine, identified by the CAS number 2034309-22-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of central nervous system (CNS) disorders. The unique structural features of this molecule, including its piperidine and morpholine moieties, contribute to its potential as a lead compound in the quest for novel therapeutic agents.

The chemical structure of 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine consists of a sulfonyl group linked to both a piperidine ring and a morpholine ring. This arrangement creates a highly versatile scaffold that can interact with various biological targets. The presence of the phenylmethylsulfonyl group further enhances the compound's pharmacological profile, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing new treatments for neurological and psychiatric disorders. 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine has emerged as a compound of interest due to its ability to modulate neurotransmitter systems involved in these conditions. Specifically, its interactions with serotonin and dopamine receptors have been explored, suggesting potential applications in the treatment of depression, anxiety, and other CNS-related disorders.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active molecules. This similarity provides a strong foundation for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates. By systematically modifying various parts of the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine. Molecular docking studies have been conducted to predict how this compound interacts with target proteins. These studies have provided valuable insights into its mechanism of action and have helped identify potential binding sites on biological targets. This information is essential for designing more effective derivatives and for understanding how the compound exerts its therapeutic effects.

The synthesis of 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine is another area where significant progress has been made. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound. These synthetic methods are not only cost-effective but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

In vitro and in vivo studies have provided preliminary evidence of the compound's potential therapeutic benefits. For instance, animal models have shown that 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine can modulate behaviors associated with anxiety and depression. These findings are encouraging and warrant further investigation into its clinical applicability.

The development of new drugs is often a lengthy and complex process, but compounds like 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine offer hope for more efficient pathways to therapeutic breakthroughs. By leveraging advances in chemical biology and medicinal chemistry, researchers can accelerate the discovery and development of new treatments for various diseases.

As our understanding of complex biological systems continues to grow, so does our ability to design molecules that can interact with them in precise ways. 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine exemplifies this trend, showcasing how structural innovation can lead to novel therapeutic opportunities.

In conclusion, 4-(4-phenylmethanesulfonylpiperidin-1-yl)sulfonylmorpholine (CAS No. 2034309-22-1) represents a promising candidate for further pharmaceutical development. Its unique structure, combined with preliminary evidence of its biological activity, makes it an intriguing molecule for researchers working on CNS disorders. As more data becomes available through ongoing studies, it is likely that this compound will play an increasingly important role in the search for new treatments.